N-(4-fluorobenzyl)-3-methyl-1-(3-methylbutanoyl)piperidine-3-carboxamide
Description
Scientific Research Applications
Synthesis and Pharmacological Evaluation
A series of derivatives, including N-(4-fluorobenzyl)-3-methyl-1-(3-methylbutanoyl)piperidine-3-carboxamide, have been synthesized and evaluated for their pharmacological properties. These compounds are explored for their potential as inotropic agents, showing favorable activity in comparison to standard drugs like milrinone. The most potent among these derivatives demonstrated significant increases in stroke volume in isolated rabbit-heart preparations, highlighting their potential in treating cardiac insufficiencies (Liu et al., 2009).
Antiviral Research
Research into antiviral applications has led to the development of derivatives with potent inhibitory effects on HIV integrase, critical for the replication of the virus. These compounds, including N-(4-fluorobenzyl)-3-methyl-1-(3-methylbutanoyl)piperidine-3-carboxamide analogs, have demonstrated high potency and favorable pharmacokinetic properties in preclinical models, suggesting potential as clinically useful antiviral agents (Pace et al., 2007).
Neuropharmacology
In neuropharmacological research, fluorinated derivatives of piperidine have been synthesized and evaluated as potential therapeutic agents for neurological conditions. These compounds, including N-(4-fluorobenzyl)-3-methyl-1-(3-methylbutanoyl)piperidine-3-carboxamide, have been explored for their ability to act as antagonists for specific neurotransmitter receptors, offering new avenues for treating psychiatric and neurodegenerative disorders (Lang et al., 1999).
Antimicrobial and Antituberculosis Activity
The synthesis and evaluation of N-(4-fluorobenzyl)-3-methyl-1-(3-methylbutanoyl)piperidine-3-carboxamide derivatives have also extended to antimicrobial and antituberculosis activities. These studies have identified compounds with potent inhibitory effects against various microbial strains, including Mycobacterium tuberculosis, offering potential as new therapeutic agents for infectious diseases (Jeankumar et al., 2013).
properties
IUPAC Name |
2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxy-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN4O3/c1-17-15-22(27-24(26-17)18-7-9-19(25)10-8-18)32-16-23(30)29-13-11-28(12-14-29)20-5-3-4-6-21(20)31-2/h3-10,15H,11-14,16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHGSYENQGLHAJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)OCC(=O)N3CCN(CC3)C4=CC=CC=C4OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(4-Fluorophenyl)-pyrimidin-2-ylmethyl]-N-methyloxirane-2-carboxamide](/img/structure/B2992679.png)
![N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)-3-(phenylthio)propanamide](/img/structure/B2992681.png)
![2-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-N-(3-chloro-4-methylphenyl)-N-methylthiophene-3-sulfonamide](/img/structure/B2992682.png)
![(E)-N-(6-Bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)-2-(4-chlorophenyl)ethenesulfonamide](/img/structure/B2992686.png)
![N-((6-bromobenzo[d][1,3]dioxol-5-yl)carbamothioyl)benzamide](/img/structure/B2992687.png)
![5-(N-(benzo[d][1,3]dioxol-5-ylmethyl)sulfamoyl)-N-(4-bromo-2-fluorophenyl)-2-fluorobenzamide](/img/structure/B2992692.png)
![(E)-3-(2-fluorophenyl)-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)acrylamide](/img/structure/B2992700.png)
